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Compound of Interest

Compound Name: SUPERDEX 75

CAS No.: 133249-26-0

Cat. No.: B1179487

Get Quote

For researchers, scientists, and drug development professionals utilizing size exclusion

chromatography (SEC), proper interpretation of chromatograms is paramount for accurate

analysis of protein purity, molecular weight, and aggregation. The SUPERDEX 75 series from

Cytiva (formerly GE Healthcare) has long been a staple in laboratories for the separation of

biomolecules in the 3 to 70 kDa range. This guide provides a framework for interpreting

SUPERDEX 75 chromatograms, compares its performance with its successor, the SUPERDEX
75 Increase, and other market alternatives, and offers detailed experimental protocols.

Understanding the Chromatogram: Key Parameters
A typical SEC chromatogram plots UV absorbance (usually at 280 nm for proteins) against

elution volume. Key features to analyze include:

Peak Position (Elution Volume): In SEC, larger molecules elute earlier than smaller ones.

The elution volume of a peak can be used to estimate the molecular weight of the analyte by

comparing it to a calibration curve generated from standards of known molecular weights.
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Peak Height and Area: The height and area of a peak are proportional to the concentration of

the analyte.

Peak Shape and Symmetry: A symmetrical, Gaussian-shaped peak is indicative of a

homogenous sample and a well-packed column. Tailing or fronting of peaks can suggest

interactions between the analyte and the stationary phase, or issues with the column

packing.

Resolution: The degree of separation between two peaks. Higher resolution indicates a

better separation of components in a mixture.

Performance Comparison: SUPERDEX 75 vs.
Alternatives
The choice of an SEC column depends on the specific application, desired resolution, and

sample characteristics. The following tables provide a comparison of the SUPERDEX 75 series

with other commercially available columns with similar fractionation ranges.

Table 1: Comparison of SUPERDEX 75 and SUPERDEX
75 Increase

Feature SUPERDEX 75 SUPERDEX 75 Increase

Matrix
Composite of cross-linked

agarose and dextran

Composite of cross-linked

agarose and dextran

Particle Size ~13 µm ~9 µm

Fractionation Range (globular

proteins)
3,000 - 70,000 Da[1][2] 3,000 - 70,000 Da[3][4][5]

Resolution Standard
Up to 50% higher than

SUPERDEX 75[5][6]

Typical Flow Rate (10/300 GL) 0.5 - 1.0 mL/min[2] 0.8 mL/min[3]

Key Advantage Established and reliable
Higher resolution and/or

reduced runtime[5][6]
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The SUPERDEX 75 Increase offers significant improvements over its predecessor, primarily

due to a smaller and more uniform bead size, resulting in higher resolution separations or

faster run times at similar resolutions.[3][5][7]

Table 2: Comparison with Other Commercial
Alternatives
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Column
Manufactur
er

Matrix
Particle
Size

Fractionatio
n Range
(Da)

Key
Features

TSKgel

G2000SWxl

Tosoh

Bioscience
Silica 5 µm up to 150,000

High

theoretical

plate counts,

well-

established

performance.

[8]

Zenix SEC-

80

Sepax

Technologies
Silica 3 µm < 50,000

Ultra-high

efficiency and

resolution for

small proteins

and peptides.

[9]

Bio SEC-3 Agilent Silica 3 µm
100 - 100,000

(100Å)

High

resolution

and fast

separations.

[10][11][12]

ENrich SEC

70
Bio-Rad Polymeric Not specified 500 - 70,000

High-

resolution

separation at

fast flow

rates.[13]

G-Sep™ 3-70

kDa

G-

Biosciences

Agarose/Dext

ran
~35 µm

3,000 -

70,000

Performance

similar to

Superdex™

75 pg.[14]

ProSEC 3-70

HR

Protein Ark Agarose/Dext

ran

~35 µm 3,000 -

70,000

Comparable

performance

to GE

Healthcare
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Superdex™

75 pg.[15]

Experimental Protocols
A generalized protocol for a successful size exclusion chromatography run is outlined below.

Specific parameters should be optimized for the particular sample and column being used.

Column Preparation and Equilibration
Degas all buffers: To prevent bubble formation in the column and detector, thoroughly degas

all buffers and solutions.

Equilibrate the column: Wash the column with at least two column volumes of the chosen

running buffer at the desired flow rate until a stable baseline is achieved. A common starting

buffer is Phosphate Buffered Saline (PBS) at a pH of 7.4.[2]

Sample Preparation
Dissolve the sample: The sample should be fully dissolved in the running buffer.[4]

Filter or centrifuge: To prevent clogging the column, filter the sample through a 0.22 µm filter

or centrifuge at high speed (e.g., 10,000 x g for 10 minutes).[4]

Determine concentration: The protein concentration should be within the recommended

range for the column, typically below 10 mg/mL for optimal resolution.[4]

Running the Separation
Inject the sample: Inject the prepared sample onto the equilibrated column. The sample

volume should typically be between 0.1% and 2% of the total column volume for analytical

runs.

Monitor the run: Monitor the UV absorbance at 280 nm and the pressure throughout the run.

Collect fractions (optional): If preparative separation is desired, collect fractions as the peaks

elute.
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Data Analysis
Generate a calibration curve: Run a set of protein standards with known molecular weights

to create a calibration curve of log(MW) versus elution volume.

Determine the molecular weight of the sample: Use the calibration curve to estimate the

molecular weight of the unknown sample based on its elution volume.

Assess purity: The presence of multiple peaks indicates a mixture of components. The

relative area of each peak can be used to estimate the purity of the sample.

Visualizing the Workflow
The following diagrams illustrate the key workflows in size exclusion chromatography.

Preparation Chromatography Run Data Analysis

Buffer Preparation
(Degassing) Column Equilibration

Sample Preparation
(Filtration/Centrifugation)

Sample Injection Isocratic Elution UV Detection (280 nm) Chromatogram Generation Peak Analysis & MW Estimation

Click to download full resolution via product page

A typical workflow for a size exclusion chromatography experiment.
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Qualitative Analysis

Quantitative Analysis

Interpretation

Raw Chromatogram Data

Peak Position
(Elution Volume) Peak Shape & Symmetry Number of Peaks

Peak Area/Height
(Concentration)

Molecular Weight Estimation
(Calibration Curve)

Sample Homogeneity Purity AssessmentResolution Between Peaks Aggregation State

Click to download full resolution via product page

Logical flow for interpreting a size exclusion chromatogram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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